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Compound of Interest

Compound Name: BTT 3033

Cat. No.: B606419

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of BTT-3033, a
selective o231 integrin inhibitor, with other relevant compounds. The information presented is
supported by experimental data to aid in the evaluation of BTT-3033 for research and
development purposes.

Mechanism of Action

BTT-3033 is an orally active, small-molecule inhibitor that selectively targets the a2[31 integrin,
a major receptor for collagen.[1] It functions by binding to the a2l domain of the integrin,
thereby inhibiting the interaction between cells expressing a231 and collagen.[1][2] This
inhibition of cell-matrix adhesion forms the basis of its anti-inflammatory and other biological
effects.

Signaling Pathway of a2B1 Integrin Inhibition by
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Mechanism of Action of BTT-3033
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General Workflow for In Vivo Anti-inflammatory Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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